Cas no 1807106-28-0 (1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one)

• Product Name: 1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one
• CAS No: 1807106-28-0
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5001475
• Update Time: 2025-05-24

1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one

• Inchi： 1S/C10H12BrNO/c1-7-2-3-8(9(12)6-7)10(13)4-5-11/h2-3,6H,4-5,12H2,1H3
• InChI Key： MNFDBKYOWZKYHZ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C)=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one

1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one: A Comprehensive Overview

The compound 1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one, identified by the CAS number 1807106-28-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and chemical synthesis. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its research.

The molecular structure of 1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one consists of a propanone backbone with a bromine atom at the third position and a substituted phenyl group at the first position. The phenyl group is further substituted with an amino group at the 2-position and a methyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized its ketone functionality in tandem with its bromine atom to facilitate multi-component reactions, leading to the formation of complex heterocyclic structures. These findings underscore its role in modern drug discovery pipelines, where simplicity in synthesis often translates to scalability and cost-effectiveness.

The synthesis of 1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one typically involves a combination of nucleophilic substitution and condensation reactions. Starting from readily available aromatic amines, chemists employ bromination and ketone formation steps to assemble the molecule. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, aligning with the growing trend toward sustainable chemical practices.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the range of 250-300 nm, indicative of conjugation within the aromatic ring system. These properties make it suitable for use in both solution-phase and solid-phase synthesis methodologies.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one. Quantum mechanical calculations reveal that the amino group at position 2 significantly influences the electron density distribution across the molecule, enhancing its reactivity toward electrophilic species. This insight has been instrumental in designing more efficient synthetic routes for related compounds.

The application of this compound extends beyond traditional organic synthesis. It has been employed as a chiral auxiliary in asymmetric catalysis, leveraging its ability to induce enantioselectivity in key transformations. Additionally, its bromine atom serves as an excellent leaving group, facilitating nucleophilic substitutions that are pivotal in constructing bioactive scaffolds.

In conclusion, 1-(2-Amino-4-methylphenyl)-3-bromopropan-1-one stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, coupled with recent research breakthroughs, positions it as a cornerstone in both academic and industrial settings. As researchers continue to explore its potential, this compound is poised to contribute even more significantly to the development of novel therapeutic agents and advanced materials.